Cas no 2248392-40-5 (2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid
• CAS No: 2248392-40-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 6243126
• PubChem ID: 137940444
• Update Time: 2025-05-25

2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509627
• 2248392-40-5
• 2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid

• Inchi： 1S/C8H6F3NO2/c9-3-1-4(7(10)11)6(8(13)14)5(12)2-3/h1-2,7H,12H2,(H,13,14)
• InChI Key： JYQTTZYPBDTOJM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1C(=O)O)N)F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid

2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid (CAS No. 2248392-40-5)

The compound 2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid (CAS No. 2248392-40-5) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and promising biological properties.

Structure and Synthesis

The molecular structure of 2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid is defined by a benzoic acid backbone with substituents at positions 2, 4, and 6. The presence of an amino group (-NH₂) at position 2, a difluoromethyl (-CF₂H) group at position 6, and a fluorine atom at position 4 introduces unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its reactivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step strategies involving nucleophilic aromatic substitution, Friedel-Crafts alkylation, and selective fluorination techniques. The use of transition metal catalysts has further optimized the reaction pathways, ensuring high yields and purity levels.

Applications in Pharmaceutical Research

One of the most promising applications of 2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid lies in its potential as a lead compound for drug development. The molecule's ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively studied. Recent studies have demonstrated its efficacy in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological properties, the compound exhibits strong anti-inflammatory and antioxidant activities. These properties make it a candidate for developing novel therapeutic agents targeting chronic inflammatory conditions and oxidative stress-related disorders.

Environmental Impact and Biodegradability

As environmental concerns continue to grow, understanding the biodegradability of chemical compounds has become crucial. Studies on 2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid have revealed that it undergoes rapid microbial degradation under aerobic conditions. This characteristic minimizes its environmental footprint, making it a sustainable choice for industrial applications.

Moreover, the compound's low toxicity profile has been confirmed through acute and chronic toxicity studies. Its safe handling guidelines ensure that it can be used responsibly in research and manufacturing settings without posing significant risks to human health or ecosystems.

Conclusion

In summary, 2-Amino-6-(difluoromethyl)-4-fluorobenzoic Acid (CAS No. 2248392-40-5) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies, positions it as a valuable tool in advancing scientific research and industrial innovation.